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Compound of Interest

Compound Name: Diallyl adipate

Cat. No.: B166010

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of laboratory chemicals is paramount to ensuring a safe and compliant
work environment. Diallyl adipate, a monomer used in polymer synthesis, requires careful
management throughout its lifecycle, including its ultimate disposal. This guide provides
essential, step-by-step information for the proper disposal of diallyl adipate, ensuring the
safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of
diallyl adipate. The compound is classified as harmful if swallowed.[1] Therefore, appropriate
personal protective equipment (PPE), including safety glasses with side shields or goggles,
chemical-resistant gloves, and a lab coat, should be worn at all times.[2] Work should be
conducted in a well-ventilated area, preferably within a fume hood, to minimize inhalation
exposure.[1]

In the event of a spill, the area should be evacuated of all non-essential personnel. The spilled
material should be absorbed using an inert material such as vermiculite, dry sand, or earth and
collected into a suitable, labeled container for disposal.[2] Importantly, spills should be
prevented from entering drains or water courses.[1][2]

Quantitative Safety Data
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For quick reference, the key quantitative safety data for diallyl adipate are summarized in the

table below.
Property Value Reference
Molecular Formula C12H1804 [3114]
Molecular Weight 226.27 g/mol [1103114]
Boiling Point 149 °C @ 9 mmHg [1][5]
Density 1.02 g/cm3 [6]
Acute Oral Toxicity (LD50,
Mouse) 180 mg/kg [1107]
Water Solubility Insoluble [1][5]

Step-by-Step Disposal Procedure

The proper disposal of diallyl adipate must adhere to local, state, and federal regulations. The
following procedure outlines a safe and compliant workflow for its disposal:

» Waste Identification and Segregation:
o All waste containing diallyl adipate must be classified as hazardous waste.

o It should be collected in a dedicated, properly labeled waste container. Do not mix diallyl
adipate waste with other waste streams unless compatibility has been confirmed. It is
incompatible with strong oxidizing agents.[2]

» Container Selection and Labeling:

o Use a container that is chemically compatible with diallyl adipate. A high-density
polyethylene (HDPE) or glass container is generally suitable.

o The container must be in good condition and have a tightly sealing lid.

o Label the container clearly with the words "Hazardous Waste" and the full chemical name,
"Diallyl Adipate.” The label should also indicate the primary hazard (e.g., "Toxic,"
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"Harmful if Swallowed").

e Waste Accumulation:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o Keep the container closed at all times, except when adding waste.

o Ensure the storage area is secure and away from sources of ignition and incompatible
materials.

e Arranging for Disposal:

o Once the container is full or the project is complete, arrange for disposal through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[1]

o Provide the EHS office or contractor with an accurate description of the waste, including its
composition and volume.

e Record Keeping:

o Maintain accurate records of the amount of diallyl adipate waste generated and its
disposal date. This documentation is crucial for regulatory compliance.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the
disposal of diallyl adipate.
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Diallyl Adipate Disposal Workflow

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
diallyl adipate, fostering a culture of safety and environmental responsibility within the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Diallyl Adipate: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166010#diallyl-adipate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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